Cas no 59115-45-6 (Naphthalene, 2-(4-methoxyphenyl)-)

• Product Name: Naphthalene, 2-(4-methoxyphenyl)-
• CAS No: 59115-45-6
• MF: C₁₇H₁₄O
• MW: 234.292464733124
• CID: 339803
• PubChem ID: 11149014
• Update Time: 2025-11-02

Naphthalene, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)naphthalene
• HMJIYPQPQDOHRP-UHFFFAOYSA-N
• Anisole,p-2-naphthyl-
• 59115-45-6
• SCHEMBL1896522
• DTXSID20456964

• Inchi： 1S/C17H14O/c1-18-17-10-8-14(9-11-17)16-7-6-13-4-2-3-5-15(13)12-16/h2-12H,1H3
• InChI Key： HMJIYPQPQDOHRP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 234.10452
• Monoisotopic Mass: 234.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135-137 ºC (ethanol )
• Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on Naphthalene, 2-(4-methoxyphenyl)-

Naphthalene, 2-(4-methoxyphenyl)- (CAS No. 59115-45-6): Properties, Applications, and Market Insights

Naphthalene, 2-(4-methoxyphenyl)- (CAS No. 59115-45-6) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, often referred to as 2-(4-methoxyphenyl)naphthalene, belongs to the class of naphthalene derivatives, which are known for their unique chemical properties and versatility. The presence of a methoxyphenyl group attached to the naphthalene ring enhances its reactivity and makes it a valuable intermediate in various chemical syntheses.

The molecular structure of Naphthalene, 2-(4-methoxyphenyl)- consists of a naphthalene core with a 4-methoxyphenyl substituent at the 2-position. This configuration imparts distinct electronic and steric properties, making it useful in photochemical applications and material science. Researchers have explored its potential in organic light-emitting diodes (OLEDs), where its fluorescence properties can be harnessed for high-efficiency displays. Additionally, its stability under various conditions makes it a candidate for advanced polymer formulations.

One of the most intriguing aspects of Naphthalene, 2-(4-methoxyphenyl)- is its role in pharmaceutical research. While not a drug itself, it serves as a key building block in the synthesis of more complex molecules. For instance, its derivatives have been investigated for their potential biological activity, including anti-inflammatory and antioxidant properties. This aligns with the growing demand for sustainable and bioactive compounds in the healthcare sector.

From an industrial perspective, Naphthalene, 2-(4-methoxyphenyl)- is utilized in the production of dyes and pigments. Its ability to absorb and emit light at specific wavelengths makes it suitable for creating vibrant colors in textiles and coatings. Moreover, its compatibility with other aromatic compounds allows for the development of customized formulations tailored to specific applications. This versatility has led to its adoption in niche markets, such as high-performance coatings and specialty chemicals.

The market for Naphthalene, 2-(4-methoxyphenyl)- is influenced by trends in green chemistry and sustainable manufacturing. As industries shift toward eco-friendly practices, there is increasing interest in compounds that can be derived from renewable sources or synthesized with minimal environmental impact. Researchers are exploring catalytic methods to produce this compound more efficiently, reducing waste and energy consumption. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In the realm of academic research, Naphthalene, 2-(4-methoxyphenyl)- is a subject of ongoing studies. Its photophysical properties are of particular interest, as they can be fine-tuned for applications in sensors and optoelectronic devices. For example, its fluorescence quenching behavior has been investigated for use in chemical sensing, where it can detect trace amounts of specific analytes. Such advancements highlight the compound's potential to contribute to cutting-edge technologies.

For those seeking to purchase or work with Naphthalene, 2-(4-methoxyphenyl)-, it is essential to consider factors like purity, storage conditions, and supplier reliability. High-purity grades are often required for research and high-end applications, while industrial-grade variants may suffice for bulk chemical processes. Additionally, proper storage in cool, dry environments can prolong the compound's shelf life and maintain its integrity.

In conclusion, Naphthalene, 2-(4-methoxyphenyl)- (CAS No. 59115-45-6) is a multifaceted compound with applications spanning material science, pharmaceuticals, and industrial chemistry. Its unique structure and properties make it a valuable asset in both research and commercial settings. As the demand for specialty chemicals and sustainable solutions grows, this compound is poised to play an increasingly important role in innovation and development.